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Compound of Interest

Compound Name: Desethylatrazine-d7

Cat. No.: B1140463

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data for
Desethylatrazine-d7 (CAS: 1216649-31-8), a deuterated analog of the atrazine metabolite,
desethylatrazine. This document synthesizes available safety data sheets (SDS), toxicological
studies, and experimental protocols to furnish researchers, scientists, and drug development
professionals with critical information for safe handling, storage, and use. All quantitative data
has been summarized in structured tables for ease of comparison, and key experimental
methodologies are detailed.

Section 1: Chemical and Physical Properties

Desethylatrazine-d7 is a solid, white to off-white substance.[1] While specific data for the
deuterated compound is limited, the properties of its non-deuterated counterpart,
desethylatrazine, offer valuable insights.
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Property Value Source

Chemical Formula CeH3D7CINs C/D/N Isotopes SDS[1]
Molecular Weight 194.70 g/mol Calculated

Physical Status Solid C/DIN Isotopes SDS[1]
Color White to off-white C/DIN Isotopes SDS[1]
Melting Point 132-134°C C/DIN Isotopes SDS[1]
Water Solubility 3.2¢g/L C/DIN lIsotopes SDS
Log P (octanol/water) 151 C/DIN Isotopes SDS
Vapor Pressure No data available C/DIN Isotopes SDS
Density No data available C/DIN Isotopes SDS

Section 2: Hazard Identification and GHS

Classification

Desethylatrazine-d7 is classified as harmful if swallowed or inhaled and causes serious eye

irritation. The Globally Harmonized System (GHS) classification is summarized below.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation

GHS Pictograms:

Signal Word: Warning

Precautionary Statements:
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

P337+P313: If eye irritation persists: Get medical advice/attention.

P501: Dispose of contents/container to an approved waste disposal plant.
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Caption: GHS Hazard Classification for Desethylatrazine-d7.

Section 3: Toxicological Information

Toxicological data for Desethylatrazine-d7 is limited. The information presented below is for
the non-deuterated form, desethylatrazine, and should be considered as a proxy.

Test Species Route Value Source

LC50 (96h) Fish Aquatic >100 mg/L Not Specified
Vibrio fischeri ) -

EC50 ] Aquatic 81.86 mg/L Not Specified
(Microtox)

Routes of Exposure: Inhalation, ingestion, skin, and eyes.

Potential Health Effects:
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Inhalation: Harmful if inhaled. May cause respiratory tract irritation.

Ingestion: Harmful if swallowed.

Skin: May be harmful if absorbed through the skin. May cause skin irritation.

Eyes: Causes serious eye irritation.

Carcinogenicity: No component of this product present at levels greater than or equal to 0.1%
is identified as a probable, possible or confirmed human carcinogen by IARC or ACGIH.

Section 4: Experimental Protocols

Detailed experimental protocols for toxicological assessments are crucial for the interpretation
and replication of data. The following sections describe the methodologies for key experiments
cited for related compounds.

OECD Guideline 203: Fish, Acute Toxicity Test

This guideline is designed to assess the acute toxicity of substances to fish.

Methodology:

Test Organism: A suitable fish species, such as Zebrafish (Brachydanio rerio), is selected.

o Exposure: Fish are exposed to the test substance in a geometric series of at least five
concentrations for a period of 96 hours. A control group is maintained in water without the
test substance.

o Observation: Mortalities and any abnormal behavioral or physiological responses are
recorded at 24, 48, 72, and 96 hours.

o Data Analysis: The concentration that is lethal to 50% of the test fish (LC50) is determined
using appropriate statistical methods, such as probit analysis.
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Caption: Workflow for OECD Guideline 203 Fish Acute Toxicity Test.

Microtox® Assay

The Microtox® assay is a rapid, in vitro method to determine the acute toxicity of a substance
using the bioluminescent bacterium Aliivibrio fischeri.

Methodology:
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Reagent Preparation: Freeze-dried Aliivibrio fischeri are reconstituted in a special diluent.
Sample Preparation: The test substance is prepared in a series of dilutions.

Exposure: The reconstituted bacteria are exposed to the different concentrations of the test
substance. A control with no test substance is also prepared.

Measurement: The light output of the bacteria is measured using a luminometer at specific
time points (e.g., 5 and 15 minutes).

Data Analysis: The reduction in light output in the presence of the test substance, compared
to the control, is used to calculate the effective concentration that causes a 50% reduction in
light emission (EC50).
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Caption: Workflow for the Microtox® Acute Toxicity Assay.

Section 5: Handling, Storage, and Stability

Proper handling and storage are essential to ensure the safety of personnel and the integrity of
the compound.
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e Handling: Avoid contact with skin and eyes. Avoid the formation of dust and aerosols. Use in
a well-ventilated area or under a fume hood.

» Storage: Store at room temperature in a dry, well-ventilated place. Keep containers tightly
closed.

 Stability: Stable under recommended storage conditions.
e Incompatibilities: Strong oxidizing agents.

e Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides,
nitrogen oxides, and hydrogen chloride gas.

Section 6: First Aid Measures
In case of exposure, follow these first aid measures:

» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

» Skin Contact: Wash off with soap and plenty of water. Consult a physician.

 Inhalation: If breathed in, move person into fresh air. If not breathing, give artificial
respiration. Consult a physician.

¢ Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.
Consult a physician.

Section 7: Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

» Specific Hazards: Not flammable or combustible. However, hazardous decomposition
products may be formed in a fire.

» Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.
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Section 8: Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid dust formation and
breathing dust. Ensure adequate ventilation.

e Environmental Precautions: Do not let the product enter drains.

o Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Keep in
suitable, closed containers for disposal.

This technical guide provides a consolidated source of safety information for Desethylatrazine-
d7. Researchers and laboratory personnel should always consult the most current and
complete Safety Data Sheet provided by the supplier before handling this chemical and adhere
to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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